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Compound of Interest

1-(1-Hydroxy-cyclopentyl)-
Compound Name:
ethanone

Cat. No.: B100326

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 1-(1-Hydroxy-
cyclopentyl)-ethanone, a valuable building block in organic synthesis and medicinal
chemistry. This document details the primary synthetic pathways, experimental protocols, and
relevant mechanistic insights.

Introduction

1-(1-Hydroxy-cyclopentyl)-ethanone, also known as 1-acetylcyclopentanol, possesses a
unique bifunctional structure with a tertiary alcohol and a ketone. This arrangement makes it a
versatile intermediate for the synthesis of more complex molecules, including natural products
and pharmaceutical agents. Its chemical formula is C7H1202 and its CAS number is 17160-89-
3.[1]21[3]

Synthetic Strategies

The most direct and widely applicable method for the synthesis of 1-(1-Hydroxy-cyclopentyl)-
ethanone involves a two-step sequence starting from cyclopentanone. This approach
leverages the nucleophilic addition of an acetylide equivalent to the carbonyl group of
cyclopentanone, followed by the hydration of the resulting alkyne.

Retrosynthetic Analysis
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A retrosynthetic analysis reveals the key bond disconnection, pointing towards cyclopentanone
and an acetylide anion as the primary starting materials.

Cyclopentanone + Acetylide << NUCIeODhth Addition 1-Ethynylcyclopentanol Hydration 1-(1-Hydroxy-cyclopentyl)-ethanone

Step 1: Ethynylation

Cyclopentanone

1. HC=CNa, liq. NH3
2. H30+

Alkoxide Intermediate

orkup

1-Ethynylcyclopentanol

Step 2: Hydration

1-Ethynylcyclopentanol

H2S04, H20, HgSO4

Enol Intermediate

Tautomerization

1-(1-Hydroxy-cyclopentyl)-ethanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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